
An In-depth Technical Guide to 2-Chloro-5-
cyanobenzenesulfonamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Chloro-5-

cyanobenzenesulfonamide

Cat. No.: B1371306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-chloro-5-
cyanobenzenesulfonamide, including its chemical properties, a plausible synthetic route, and

its potential biological significance based on related structures.

IUPAC Name and Chemical Properties
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-
chloro-5-cyanobenzenesulfonamide[1]. It is also known by other names such as 2-chloro-5-

cyanobenzene-1-sulfonamide and 4-chloro-3-sulfamoylbenzonitrile[1].

A summary of the key physicochemical properties of 2-chloro-5-cyanobenzenesulfonamide
is presented in the table below. This data is crucial for understanding its behavior in biological

and chemical systems.
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Property Value Source

Molecular Formula C₇H₅ClN₂O₂S PubChem[1]

Molecular Weight 216.65 g/mol PubChem[1], Biosynth[2]

Monoisotopic Mass 215.9760263 Da PubChem[1]

XLogP3 0.5 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
4 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Topological Polar Surface Area 92.3 Å² PubChem[1]

SMILES
C1=CC(=C(C=C1C#N)S(=O)

(=O)N)Cl
PubChem[1], Biosynth[2]

InChIKey
UQRASOYVDGPZKP-

UHFFFAOYSA-N
PubChem[1]

CAS Number 1939-76-0 PubChem[1], Biosynth[2]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-chloro-5-
cyanobenzenesulfonamide is not readily available in the provided search results, a plausible

synthetic route can be devised based on established methods for analogous sulfonamide

compounds[3][4][5][6]. The proposed synthesis involves the chlorosulfonation of a suitable

precursor followed by amination.

A logical synthetic approach would start from 2-chlorobenzonitrile.
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Caption: Proposed synthesis of 2-Chloro-5-cyanobenzenesulfonamide.

Chlorosulfonation of 2-Chlorobenzonitrile:

In a fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and

a gas outlet connected to a trap for acidic gases (e.g., HCl).

Add 2-chlorobenzonitrile (1 equivalent) to the flask and cool it in an ice bath to 0-5 °C.

Slowly add chlorosulfonic acid (3-5 equivalents) dropwise via the dropping funnel,

ensuring the temperature does not exceed 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to 50-60 °C for 2-4 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Carefully pour the cooled reaction mixture onto crushed ice to quench the excess

chlorosulfonic acid.

The resulting precipitate, 2-chloro-5-(chlorosulfonyl)benzonitrile, is collected by vacuum

filtration, washed with cold water, and dried.

Amination of 2-Chloro-5-(chlorosulfonyl)benzonitrile:
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Dissolve the dried 2-chloro-5-(chlorosulfonyl)benzonitrile intermediate in a suitable solvent

such as tetrahydrofuran (THF) or acetone in a round-bottom flask.

Cool the solution in an ice bath.

Slowly add an excess of aqueous ammonia (ammonium hydroxide) or bubble ammonia

gas through the solution while maintaining the temperature below 10 °C.

Stir the reaction mixture at room temperature for 2-3 hours until the reaction is complete

(monitored by TLC).

Remove the solvent under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield 2-chloro-5-cyanobenzenesulfonamide.

Potential Biological Activity and Mechanism of
Action
While direct biological data for 2-chloro-5-cyanobenzenesulfonamide is limited, the

benzenesulfonamide scaffold is a well-known pharmacophore present in numerous drugs with

diverse biological activities, including antimicrobial, diuretic, and anticancer properties[4][7][8].

A chemically related compound, 2-Chloro-5-cyanobenzene-1-sulfonamide, is described as an

ATP-sensitive myorelaxant that blocks calcium channels[2].

Based on the activity of its close analog, a potential mechanism of action for 2-chloro-5-
cyanobenzenesulfonamide could involve the modulation of ion channels.
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Caption: Hypothesized mechanism of action via calcium channel blockade.

This blockade would inhibit the influx of calcium ions, thereby preventing downstream cellular

processes such as muscle contraction or insulin secretion[2].

Applications in Drug Development
The sulfonamide functional group is a key feature in a wide range of therapeutic agents[8].

Derivatives of benzenesulfonamide have been explored for various medicinal applications:

Antimicrobial Agents: Many sulfonamide-containing compounds exhibit antibacterial activity

by inhibiting dihydropteroate synthase, an enzyme crucial for folic acid synthesis in

bacteria[9]. Novel sulfonamide derivatives are continuously being synthesized and tested

against various bacterial and mycobacterial strains[9][10][11].
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Antidiabetic Agents: Certain benzenesulfonamide derivatives have been investigated as

inhibitors of α-glucosidase and α-amylase, enzymes involved in carbohydrate digestion.

Inhibition of these enzymes can help manage postprandial hyperglycemia in diabetic

patients[4].

Carbonic Anhydrase Inhibitors: The sulfonamide moiety is a classic zinc-binding group that

can effectively inhibit carbonic anhydrases, which are implicated in diseases like glaucoma

and certain types of cancer[3][8].

Given its structure, 2-chloro-5-cyanobenzenesulfonamide could serve as a valuable

intermediate or building block for creating more complex molecules with potential therapeutic

activities in these areas.

The following diagram outlines a general workflow for the initial biological screening of a

compound like 2-chloro-5-cyanobenzenesulfonamide.
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Caption: General workflow for biological screening of new compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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